Cas no 2680868-26-0 (tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate
• CAS No: 2680868-26-0
• MF: C₁₁H₁₉ClFNO₂
• MW: 251.725466012955
• CID: 5801324
• PubChem ID: 165912945
• Update Time: 2025-06-30

tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680868-26-0
• tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate
• EN300-7211526

• Inchi： 1S/C11H19ClFNO2/c1-9(2,3)16-8(15)14-6-5-10(4)7-11(10,12)13/h5-7H2,1-4H3,(H,14,15)
• InChI Key： LTYMDMZDMRSROY-UHFFFAOYSA-N
• SMILES： ClC1(CC1(C)CCNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 251.1088347g/mol
• Monoisotopic Mass: 251.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate

tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate (CAS No. 2680868-26-0): An Overview

tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate (CAS No. 2680868-26-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound.

The chemical structure of tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate is noteworthy for its combination of a tert-butyl carbamate group and a substituted cyclopropyl moiety. The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. The cyclopropyl ring, substituted with chlorine and fluorine atoms, introduces additional complexity and reactivity to the molecule. These structural elements collectively contribute to the compound's unique chemical properties and potential biological activities.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate. One common approach involves the reaction of 2-chloro-2-fluoro-1-methylcyclopropane with an appropriate amine, followed by protection with tert-butyl chloroformate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic methodologies have further refined this process, incorporating green chemistry principles to minimize environmental impact.

The biological activity of tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, including antiviral and anticancer activities. For instance, preliminary in vitro studies have demonstrated its ability to inhibit the replication of certain viral strains, making it a potential candidate for antiviral drug development. Additionally, its cytotoxic effects on cancer cells have been observed in several cell lines, suggesting its potential as an anticancer agent.

One of the key areas of interest is the mechanism of action of tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate. Research has indicated that the compound may interact with specific cellular targets, such as enzymes or receptors, to exert its biological effects. Understanding these mechanisms is crucial for optimizing its therapeutic potential and developing more effective drug formulations.

The pharmacokinetic properties of tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate are also an important consideration in its evaluation as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its stability under physiological conditions and low toxicity profile make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, tert-butyl N-[2-(2-chloro-2-fluoro-1-methylcyclopropyl)ethyl]carbamate (CAS No. 2680868-26-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and refine its applications in various medical fields.